Cas no 2490323-07-2 (rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione hydrochloride)

• Product Name: rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione hydrochloride
• CAS No: 2490323-07-2
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• MDL: MFCD32853028
• CID: 5670178
• PubChem ID: 155822065
• Update Time: 2025-07-16

rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27144363
• 2490323-07-2
• rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride
• (1S,5R)-1-Phenyl-6lambda6-thia-3-azabicyclo[3.2.0]heptane 6,6-dioxide;hydrochloride
• rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione hydrochloride

• MDL： MFCD32853028
• Inchi： 1S/C11H13NO2S.ClH/c13-15(14)8-11(7-12-6-10(11)15)9-4-2-1-3-5-9;/h1-5,10,12H,6-8H2;1H/t10-,11-;/m0./s1
• InChI Key： OIPXIOFEKAPCTH-ACMTZBLWSA-N
• SMILES： Cl.S1(C[C@]2(C3C=CC=CC=3)CNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 259.0433776g/mol
• Monoisotopic Mass: 259.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on rac-(1R,5S)-1-phenyl-6??-thia-3-azabicyclo3.2.0heptane-6,6-dione hydrochloride

Introduction to Rac-(1R,5S)-1-phenyl-6-thia-3-azabicyclo[3.2.0]heptane-6,6-dione Hydrochloride (CAS No. 2490323-07-2)

Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2490323-07-2, represents a novel structural motif that combines elements of bicyclic scaffolds with functional groups that are known to exhibit diverse biological activities. The presence of both thia and azabicyclo moieties in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The compound's molecular framework is characterized by a seven-membered bicyclic system that incorporates a sulfur atom (thia) and an nitrogen atom (azabicyclo), which are strategically positioned to influence the compound's overall reactivity and binding affinity. This structural configuration has been the subject of intense scrutiny in recent years, as researchers seek to harness its potential for therapeutic applications. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulating it into viable pharmaceutical products.

In the realm of contemporary pharmaceutical research, Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride has been investigated for its potential role in modulating various biological pathways. One of the most compelling areas of interest has been its interaction with enzymes and receptors that are implicated in inflammatory responses and neurodegenerative disorders. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain key enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

The structural features of this compound make it particularly amenable to further derivatization, allowing researchers to fine-tune its pharmacological profile. The bicyclic core provides a rigid framework that can be exploited to optimize binding interactions with biological targets, while the presence of both sulfur and nitrogen atoms offers multiple sites for chemical modification. These attributes have made Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride a valuable scaffold for designing novel therapeutics.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential lead compounds for drug development. Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride has been subjected to such computational studies, which have revealed promising interactions with several disease-relevant targets. These findings have laid the groundwork for experimental validation and further optimization efforts.

The synthesis of this compound presents unique challenges due to its complex bicyclic structure. However, recent methodological advancements have made it more feasible to produce Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride on a scalable basis. These improvements have been crucial for advancing preclinical studies and exploring its therapeutic potential in vivo.

In conclusion, Rac-(1R,5S)-1-phenyl-6^thia-3-azabicyclo[3.2.0]heptane-6,6-dione hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a compelling candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in addressing some of the most challenging diseases faced by humanity today.